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Cat. No.: B549361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ICI 174864 is a potent and highly selective δ-opioid receptor antagonist.[1][2][3] It is an

indispensable tool in pharmacological research for investigating the physiological and

pathological roles of the δ-opioid system. In some cellular systems, it can also act as an

inverse agonist, inhibiting the basal activity of the receptor.[4] Proper preparation of stock

solutions is critical for ensuring the accuracy and reproducibility of experimental results. This

document provides detailed application notes and a comprehensive protocol for preparing

stock solutions of ICI 174864 in dimethyl sulfoxide (DMSO).

Application Notes
ICI 174864 is a peptide-based antagonist that selectively targets the δ-opioid receptor, a

member of the G protein-coupled receptor (GPCR) family. Its primary mechanism of action

involves competing with endogenous or exogenous agonists for binding to the δ-opioid

receptor, thereby blocking receptor activation. These receptors are typically coupled to

inhibitory G proteins (Gαi/o). Upon activation by an agonist, the Gαi subunit inhibits adenylyl

cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. As an antagonist, ICI
174864 prevents this signaling cascade. In systems with constitutive receptor activity, ICI
174864 can act as an inverse agonist, leading to an increase in cAMP levels by inhibiting this

basal G protein activation.[4]
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Chemical Properties of ICI 174864
Property Value

Molecular Weight 691.87 g/mol

Formula C₃₈H₅₃N₅O₇

Appearance White lyophilized solid

Purity ≥95% (HPLC)

CAS Number 89352-67-0

Stock Solution Preparation in DMSO
The following table summarizes the key parameters for preparing a stock solution of ICI
174864 in DMSO.

Parameter Recommendation

Solvent
Anhydrous/Low-moisture Dimethyl Sulfoxide

(DMSO)

Solubility Up to 100 mg/mL (164.81 mM)

Recommended Stock Concentration 10 mM - 50 mM

Storage Temperature
-20°C for short-term (≤ 1 month), -80°C for long-

term (≤ 6 months)

Handling
Prepare aliquots to avoid repeated freeze-thaw

cycles

Experimental Protocols
Materials

ICI 174864 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional, but recommended)

Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution
Equilibrate Reagents: Allow the ICI 174864 powder and DMSO to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh the desired amount of ICI 174864 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

6.92 mg of ICI 174864 (Molecular Weight = 691.87 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the tube containing the ICI 174864
powder. For a 10 mM solution, if you weighed 6.92 mg, add 1 mL of DMSO. It is crucial to

use newly opened or properly stored anhydrous DMSO, as the compound's solubility can be

significantly impacted by moisture.

Dissolution:

Cap the tube tightly and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in an ultrasonic water bath for 5-10 minutes. This

will aid in dissolving the compound completely.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. This minimizes the number of freeze-thaw cycles the main stock

undergoes.

Label the aliquots clearly with the compound name, concentration, date, and solvent.
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Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Protocol for Further Dilutions for Cell-Based Assays
Thawing: Thaw a single aliquot of the ICI 174864 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation, perform a

stepwise dilution. First, dilute the DMSO stock solution in a serum-free cell culture medium to

an intermediate concentration.

Final Dilution: Further dilute the intermediate solution into the final cell culture medium to

achieve the desired working concentration.

DMSO Concentration Control: Ensure the final concentration of DMSO in the cell culture

medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity. Always include a

vehicle control (medium with the same final concentration of DMSO) in your experiments.
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Caption: Signaling pathway of ICI 174864 at the δ-opioid receptor.
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Caption: Workflow for preparing ICI 174864 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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